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Compound of Interest

Compound Name: NDI-091143

Cat. No.: B8088061

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. This document provides
essential, immediate safety and logistical information for the proper disposal of NDI-091143, a
potent, allosteric inhibitor of ATP citrate lyase (ACL). Adherence to these procedures is critical
for protecting personnel and the environment.

Immediate Safety and Handling Precautions

Before handling NDI-091143, it is crucial to consult the Safety Data Sheet (SDS) provided by
the supplier.[1] This document contains comprehensive information on physical and chemical
properties, health hazards, and emergency procedures.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat, when handling NDI-091143.

Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood, to
minimize inhalation exposure.

Spill Response: In case of a spill, immediately contain the material using an inert absorbent
(e.g., sand, vermiculite). Scoop the absorbed material into a designated, labeled hazardous
waste container. Clean the spill area thoroughly with an appropriate solvent and then soap and
water.

Step-by-Step Disposal Protocol
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The disposal of NDI-091143 must comply with all local, state, and federal regulations for
hazardous waste. As a halogenated aromatic compound, it requires specific disposal methods.

e Segregation: Do not mix NDI-091143 waste with non-hazardous or other types of chemical
waste. It must be collected in a dedicated, clearly labeled hazardous waste container
designated for "Halogenated Organic Waste."

» Containerization:
o Use a chemically compatible, leak-proof container with a secure screw-top lid.
o The container must be in good condition and free from any external contamination.

o Clearly label the container with "Hazardous Waste," the full chemical name "NDI-091143,"
and any other identifiers required by your institution's environmental health and safety
(EHS) department.

» Waste Accumulation:
o Store the waste container in a designated satellite accumulation area within the laboratory.
o Keep the container closed at all times, except when adding waste.
o Do not overfill the container; a general rule is to fill it to no more than 90% of its capacity.

o Disposal Request: Once the container is full or is no longer needed, arrange for its disposal
through your institution's licensed hazardous waste disposal service. Follow your
organization's specific procedures for requesting a waste pickup.

e Documentation: Maintain accurate records of the amount of NDI-091143 waste generated
and its disposal date, in accordance with your institution's policies and regulatory
requirements.

Chemical and Physical Properties of NDI-091143

For quick reference, the following table summarizes key quantitative data for NDI-091143.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b8088061?utm_src=pdf-body
https://www.benchchem.com/product/b8088061?utm_src=pdf-body
https://www.benchchem.com/product/b8088061?utm_src=pdf-body
https://www.benchchem.com/product/b8088061?utm_src=pdf-body
https://www.benchchem.com/product/b8088061?utm_src=pdf-body
https://www.benchchem.com/product/b8088061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8088061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C20H14CIF2NOsS
Molecular Weight 453.8 g/mol

CAS Number 2375840-87-0

Solubility in DMSO Approximately 1 mg/mLJ[1]
Storage Temperature -20°C[1]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of NDI-091143.

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the proper disposal of NDI-091143.

By following these procedures, you contribute to a safe and compliant laboratory environment,
ensuring that your groundbreaking research does not come at the cost of safety or

environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for NDI-091143]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8088061#ndi-091143-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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